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Compound of Interest

Compound Name: 5-Fluoromethylornithine

Cat. No.: B039485

Essential Safety and Handling Guide for 5-
Fluoromethylornithine

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling 5-Fluoromethylornithine. The
following procedures are based on available supplier safety information and general laboratory
best practices, as a comprehensive Safety Data Sheet (SDS) was not immediately available.

Personal Protective Equipment (PPE)

When handling 5-Fluoromethylornithine, a thorough risk assessment should be conducted to
ensure the appropriate level of protection. The following table summarizes the recommended
PPE.
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PPE Category

Item

Specifications and Use

Eye Protection

Safety Goggles or Face Shield

Use whenever there is a risk of
splashing. Standard

eyeglasses are not sufficient.

[1](21[3]

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or other
appropriate chemical-resistant
gloves should be worn.[1][4]
PVC gloves are not
recommended due to poor
chemical resistance.[2] Inspect
gloves for any signs of
degradation or contamination

before use.

Body Protection

Laboratory Coat

Alab coat is required to protect

against skin contact.[3]

Respiratory Protection

Use in a Ventilated Area

Handle in a chemical fume
hood to avoid inhalation of any

dust or aerosols.

Foot Protection

Closed-Toed Shoes

Shoes that fully cover the feet
are mandatory in a laboratory
setting.[3][4]

Operational Plan: Handling and Storage

Handling:

e Engineering Controls: Use in a well-ventilated laboratory, preferably within a chemical fume

hood, to minimize inhalation exposure.[5]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Storage:
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o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperatures for the powder form are -20°C for up to 3 years.[6]
e For solutions in solvent, storage at -80°C is recommended for up to 1 year.[6]

Disposal Plan

Dispose of 5-Fluoromethylornithine and any contaminated materials in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or the environment.

Waste Collection:

o Labeling: Clearly label a dedicated, sealed container for "Halogenated Organic Waste" and
specify "5-Fluoromethylornithine".[7]

e Segregation: Do not mix with other waste streams unless compatible.

o Contaminated Materials: All disposable labware, gloves, and absorbent materials that have
come into contact with 5-Fluoromethylornithine should be collected as hazardous waste.[8]

Disposal Method:

e The primary method of disposal is through an approved hazardous waste disposal facility.[7]

Experimental Protocols: Mechanism of Action

5-Fluoromethylornithine is a specific and irreversible inhibitor of L-ornithine:2-oxoacid
aminotransferase (OAT).[9][10][11] OAT is a key enzyme in the metabolic pathway of ornithine.
By inhibiting OAT, 5-Fluoromethylornithine leads to an increase in ornithine concentrations in
tissues.[10]
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Mechanism of 5-Fluoromethylornithine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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